Cas no 627909-55-1 (5-bromo-2-(hydroxymethyl)benzoic acid)

• Product Name: 5-bromo-2-(hydroxymethyl)benzoic acid
• CAS No: 627909-55-1
• MF: C₈H₇BrO₃
• MW: 231.043381929398
• CID: 4078481
• PubChem ID: 23423199
• Update Time: 2025-04-22

5-bromo-2-(hydroxymethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-bromo-2-(hydroxymethyl)-
• 5-Bromo-2-hydroxymethyl-benzoic acid
• 5-bromo-2-(hydroxymethyl)benzoic acid
• AKOS028114480
• EN300-1718381
• SCHEMBL3172005
• 5-bromo-2-(hydroxymethyl)benzoicacid
• G10817
• 627909-55-1
• KJZVMBFKUKCLDJ-UHFFFAOYSA-N

• Inchi： 1S/C8H7BrO3/c9-6-2-1-5(4-10)7(3-6)8(11)12/h1-3,10H,4H2,(H,11,12)
• InChI Key： KJZVMBFKUKCLDJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(Br)=CC=C1CO

Computed Properties

• Exact Mass: 229.95786Da
• Monoisotopic Mass: 229.95786Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.5Ų